Cas no 2229172-47-6 (1-(3-chloro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-chloro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2229172-47-6
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 6214217
• PubChem ID: 165637327
• Update Time: 2025-05-20

1-(3-chloro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• 2229172-47-6
• EN300-1972160

• Inchi： 1S/C8H5ClF3NO3/c9-5-3-4(7(14)8(10,11)12)1-2-6(5)13(15)16/h1-3,7,14H
• InChI Key： VJDIDVBLZNIGJR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(F)(F)F)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.9910052g/mol
• Monoisotopic Mass: 254.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-chloro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol

1-(3-Chloro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-Ol: A Comprehensive Overview

1-(3-Chloro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-Ol, commonly referred to by its CAS number 2229172-47-6, is a complex organic compound with a unique structure and diverse applications. This compound is characterized by its trifluoroethanol moiety attached to a chloronitrobenzene ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest in various fields of research and industry.

The molecular structure of 1-(3-Chloro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-Ol consists of a benzene ring substituted with chlorine at the 3-position and a nitro group at the 4-position. The trifluoroethanol group is attached to the benzene ring via an alcohol (-OH) functional group. This arrangement creates a molecule with high electron-withdrawing effects due to the nitro and trifluoromethyl groups, which significantly influence its reactivity and stability.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The trifluoromethyl group is known to enhance the lipophilicity of compounds, which can improve their bioavailability when used as drug candidates.

In addition to its pharmaceutical applications, 1-(3-Chloro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-Ol has found utility in agricultural chemistry. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has been well-documented. The nitro group on the benzene ring contributes to its oxidative properties, making it effective in controlling plant pathogens and pests.

The synthesis of this compound typically involves multi-step reactions. One common approach is the nucleophilic substitution of a chloronitrobenzene derivative with a trifluoroethanol group. This reaction is often facilitated by using appropriate catalysts and solvents to ensure high yield and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing this compound.

The physical properties of 1-(3-Chloro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-Ol are also noteworthy. It has a high melting point due to the strong intermolecular hydrogen bonding between the alcohol groups. Its solubility in organic solvents is moderate, which makes it suitable for use in various organic reactions. The presence of fluorine atoms also contributes to its thermal stability, allowing it to withstand high temperatures during industrial processes.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments requires careful handling during industrial applications to minimize ecological risks. Regulatory agencies have established guidelines for its safe use and disposal to ensure compliance with environmental standards.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in designing new synthetic routes and optimizing existing processes for large-scale production.

In conclusion, 1-(3-Chloro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-Ol (CAS No: 2229172-47-6) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it an invaluable building block in organic synthesis. As research continues to uncover new applications and improve synthetic methods, this compound will likely play an increasingly important role in both academic and industrial settings.